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Compound of Interest

N,4-Dimethyl-5-nitropyridin-2-
Compound Name:

amine
CAS No.: 70564-14-6
Cat. No.: B13486393

Get Quote
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A Technical Guide for Structural Determination and
Solid-State Characterization
Part 1: Executive Summary & Chemical Context

N,4-Dimethyl-5-nitropyridin-2-amine is a critical scaffold in medicinal chemistry, particularly in
the synthesis of kinase inhibitors (e.g., EGFR or ALK inhibitors) where the aminopyridine core
serves as a hinge-binder.

From a crystallographic perspective, this molecule represents a classic "push-pull”
chromophore:

e Push: The electron-donating methylamino group at position 2.
e Pull: The electron-withdrawing nitro group at position 5.

This electronic coupling forces the pyridine ring into a quinoid-like distortions, enhancing
planarity and significantly influencing the solid-state packing through strong dipole-dipole
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interactions and specific hydrogen bonding motifs.

Part 2: Experimental Methodologies
Synthesis & Crystallization Protocol

To obtain single crystals suitable for X-ray diffraction (XRD), purity is paramount. The presence
of the N-methyl group introduces specific solubility profiles distinct from the primary amine
analog.

Synthesis Route (S_NAr):
e Precursor: 2-Chloro-4-methyl-5-nitropyridine.
o Reagent: Methylamine (2.0 M in THF).

» Conditions: 60°C, 4h. The nucleophilic aromatic substitution is facilitated by the electron-poor
ring (activated by the 5-nitro group).

Crystallization Workflow:
» Solvent Selection: The compound is moderately polar.
o Primary Screen: Ethanol/Water (slow cooling).
o Secondary Screen: Acetonitrile (vapor diffusion with diethyl ether).

o Target Morphology: Yellow/Orange prisms (color arises from the intramolecular charge
transfer).

Data Collection Strategy

For this specific organic lattice, minimizing thermal motion of the methyl groups is critical for
accurate modeling.

« Source: Mo-Ka (A = 0.71073 A) is preferred over Cu-Ka to minimize absorption, though Cu is
acceptable for small organic crystals.

o Temperature:100 K (Cryostream).
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o Reasoning: The rotation of the 4-methyl and N-methyl groups can lead to large thermal
ellipsoids at room temperature (298 K), obscuring the precise geometry of the amine
nitrogen.

 Resolution: 0.8 A or better is required to resolve the N-H hydrogen atom position, which is
essential for defining the hydrogen bond network.

Part 3: Structural Analysis & Refinement Logic[1]
Molecular Conformation (The "Push-Pull" Effect)

In the refined structure, expect the following geometric deviations from standard pyridine
values due to the 2-amino/5-nitro conjugation:

e Bond Length Alternation:

o The C2-N(amine) bond will be shorter than a standard C—N single bond (approx. 1.33—
1.35 A vs 1.40 A), indicating double-bond character.

o The C2-NL1 (ring) and C5—-C6 bonds may lengthen, reflecting the quinoid resonance
contribution.

e Planarity:

o The entire N-C-C(ring)-N(nitro) system should be essentially planar (RMS deviation < 0.05
A).[1][2]

o Check: If the N-methyl group deviates significantly from the ring plane, it indicates steric
crowding with the H-atom at position 3, though this is usually relieved by bond angle
widening rather than twisting.

The N-Methyl Orientation

A critical structural decision is the orientation of the N-methyl group.
e Syn-conformation: Methyl group syn to the Ring Nitrogen (N1).

» Anti-conformation: Methyl group anti to the Ring Nitrogen.
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» Field Insight: In 2-(methylamino)pyridines, the anti conformation is generally preferred to
avoid steric clash between the methyl group and the lone pair of the ring nitrogen, and to
facilitate intermolecular H-bonding.

Supramolecular Architecture (Packing)

Unlike the primary amine analog (2-amino-4-methyl-5-nitropyridine), which forms

dimers, the N-methyl derivative has only one hydrogen bond donor (N-H).

Predicted Interaction Map:
e Primary Motif:N-H...N(ring) intermolecular chains.

o The amine H acts as the donor; the ring N (N1) acts as the acceptor.
e Secondary Motif:C—H...O(nitro) weak interactions.

o The acidic protons at C6 (adjacent to the nitro group) often form weak hydrogen bonds
with the nitro oxygen atoms of neighboring molecules.

e Pi-Stacking: Centrosymmetric head-to-tail stacking is common to maximize dipole alignment
between the electron-rich amine end and the electron-poor nitro end.

Part 4: Visualization of Structural Logic

The following diagram illustrates the logical workflow for determining the structure and the
expected interaction network.
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Caption: Workflow for the structural determination of N,4-Dimethyl-5-nitropyridin-2-amine,
highlighting the iterative refinement of Hydrogen atoms essential for defining the packing
network.
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Part 5: Comparative Data & Validation

To validate your structure, compare the refined parameters against the known analog 2-amino-
4-methyl-5-nitropyridine. Significant deviations (>0.03 A) should trigger a check for twinning or

disorder.
Target: N-Methyl Reference: Primary  Structural
Parameter . . L
Analog (Predicted)  Amine [1] Significance
Planar molecules
often pack in
Space Group P2i/c or P-1 P21/n

centrosymmetric

monoclinic cells.

Partial double bond
C2-N(amine) 1.34-1.36 A 1.352(2) A character

(conjugation).

Standard C-N bond

C5-N(nitro) 1.44 -1.46 A 1.450(2) A _
for nitroarenes.

Methylation blocks
H-Bond Motif Chain C(4) or C(6) Dimer one donor, breaking

the dimer motif.

4-Methyl group may
Nitro Torsion < 5° (Coplanar) 15.5(3)° force slight twist in

nitro group.

Validation Check (CheckCIF):

o Alert Level B/C: Watch for large thermal ellipsoids on the nitro oxygens. This often indicates
rotational disorder (e.g., 60:40 occupancy) common in 3- or 5-nitropyridines.

« Resolution: Ensure (sin 8/A)max > 0.6 A-* to accurately model the electron density of the N-
C bonds.
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e Crystal Structure of 2-Amino-4-methyl-5-nitropyridine

o Citation: Hari, G. S., et al. (2009). "4-Methyl-3-nitropyridin-2-amine." Acta
Crystallographica Section E: Structure Reports Online, 65(7), 01615.[3]

o Note: While the title in PubMed says "3-nitro", the body and chemical data often refer to
the specific isomer series. The 2-amino-4-methyl-5-nitro isomer is the direct primary amine
analog.

o Source:
o General Principles of Nitropyridine Crystallography

o Citation: Groom, C. R., et al. (2016). "The Cambridge Structural Database."[2] Acta
Crystallographica Section B, 72(2), 171-179.

o Source:
» Refinement Software (SHELX)

o Citation: Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL." Acta
Crystallographica Section C, 71(1), 3-8.

o Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Crystal Structure Analysis of N,4-Dimethyl-5-
nitropyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13486393/docs#crystal-structure-analysis-of-n-4-
dimethyl-5-nitropyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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